Cas no 906663-30-7 (1,4(2H)-Pyridinedicarboxylic acid, 3,6-dihydro-, 1-(1,1-dimethylethyl) 4-ethyl ester)

• Product Name: 1,4(2H)-Pyridinedicarboxylic acid, 3,6-dihydro-, 1-(1,1-dimethylethyl) 4-ethyl ester
• CAS No: 906663-30-7
• MF: C₁₃H₂₁NO₄
• MW: 255.31014418602
• CID: 3037320
• PubChem ID: 11845064
• Update Time: 2025-04-21

1,4(2H)-Pyridinedicarboxylic acid, 3,6-dihydro-, 1-(1,1-dimethylethyl) 4-ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,4(2H)-Pyridinedicarboxylic acid, 3,6-dihydro-, 1-(1,1-dimethylethyl) 4-ethyl ester
• SC-P02-0015 1-TERT-BUTYL 4-ETHYL 5,6-DIHYDROPYRIDINE-1,4(2H)-DICARBOXYLATE;
• 906663-30-7
• DB-132160
• O1-tert-butyl O4-ethyl 3,6-dihydro-2H-pyridine-1,4-dicarboxylate
• 1-tert-Butyl 4-ethyl 3,6-dihydro-2H-pyridine-1,4-dicarboxylate
• SCHEMBL12931062
• 1-O-tert-butyl 4-O-ethyl 3,6-dihydro-2H-pyridine-1,4-dicarboxylate
• 1-(Tert-butyl) 4-ethyl 3,6-dihydropyridine-1,4(2h)-dicarboxylate

• Inchi： 1S/C13H21NO4/c1-5-17-11(15)10-6-8-14(9-7-10)12(16)18-13(2,3)4/h6H,5,7-9H2,1-4H3
• InChI Key： XMBSTWFAIMNYJH-UHFFFAOYSA-N
• SMILES： CCOC(C1CCN(C(OC(C)(C)C)=O)CC=1)=O

Computed Properties

• Exact Mass: 255.14700
• Monoisotopic Mass: 255.14705815Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.84000
• LogP: 2.05460

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines